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Compound of Interest

Compound Name: Bis(2-dimethylaminoethyl) ether

Cat. No.: B135502 Get Quote

Essential Safety and Handling Guide for Bis(2-
dimethylaminoethyl) ether
This guide provides immediate safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with Bis(2-dimethylaminoethyl)
ether. Adherence to these procedures is critical for ensuring laboratory safety and minimizing

exposure risks.

Hazard Summary
Bis(2-dimethylaminoethyl) ether is a combustible liquid that is harmful if swallowed or inhaled

and toxic in contact with skin.[1][2] It causes severe skin burns and serious eye damage.[2][3]

This substance is classified as a corrosive and toxic material.

Quantitative Toxicity Data
For quick reference, the following table summarizes key toxicity data for Bis(2-
dimethylaminoethyl) ether.
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Toxicity Data Value Species Reference

Acute Oral Toxicity

(LD50)
1070 mg/kg Rat [2]

Acute Dermal Toxicity

(LD50)
238 mg/kg Rabbit [2]

Acute Inhalation

Toxicity (LC50)
117 ppm (6 hours) Rat [2]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling Bis(2-dimethylaminoethyl)
ether to prevent skin, eye, and respiratory exposure.

Eye and Face Protection: Wear chemical safety goggles and a face shield.[4][5] Eyewash

stations and safety showers must be in close proximity to the workstation.[1][6]

Skin Protection: Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber) and

protective clothing are required to prevent skin contact.[4][7] Immediately remove and

launder any contaminated clothing before reuse.[7]

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.[1]

[7] If ventilation is inadequate, wear a NIOSH-approved respirator with an appropriate

cartridge for organic vapors.[6][7]

Operational Plan for Safe Handling
1. Preparation and Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[1][7]

Avoid direct contact with the substance. Do not breathe mist, vapors, or spray.[1]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][2]

Use non-sparking tools and take precautionary measures against static discharge.[3]
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Do not eat, drink, or smoke in the handling area.[3]

2. Storage:

Store in a cool, dry, and well-ventilated place in a tightly sealed container.[3][7][8]

Keep containers in a designated corrosives area and store them locked up.[1][7]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[3]

Emergency and Disposal Procedures
First-Aid Measures:

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and immediately call a

poison control center or doctor.[1]

If on Skin: Immediately remove all contaminated clothing. Rinse the affected skin area with

plenty of water for at least 15 minutes.[1][9] Seek immediate medical attention.[1][9]

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration.[1][7] Seek immediate medical attention.[1][7]

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[3][9] Remove contact lenses if present and easy to do.[3]

Continue rinsing and seek immediate medical attention.[3][9]

Spill and Leak Response:

The following diagram outlines the procedural workflow for managing a spill of Bis(2-
dimethylaminoethyl) ether.
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Caption: Workflow for handling a chemical spill.
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Disposal Plan:

Dispose of this chemical and its container at a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[3]

Do not dispose of with household garbage or allow it to reach sewage systems.[3][7]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning.[3] Alternatively, puncture the packaging to render it unusable before

disposing of it in a sanitary landfill.[3] All disposal practices must be in accordance with local,

state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. tcichemicals.com [tcichemicals.com]

3. echemi.com [echemi.com]

4. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]

5. marketplace.safetyculture.com [marketplace.safetyculture.com]

6. CDC - NIOSH Pocket Guide to Chemical Hazards - bis(2-(Dimethylamino)ethyl)ether
[cdc.gov]

7. cpachem.com [cpachem.com]

8. BIS-(2-DIMETHYLAMINOETHYL)ETHER - Ataman Kimya [atamanchemicals.com]

9. fishersci.dk [fishersci.dk]

To cite this document: BenchChem. [Personal protective equipment for handling Bis(2-
dimethylaminoethyl) ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135502#personal-protective-equipment-for-handling-
bis-2-dimethylaminoethyl-ether]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.echemi.com/sds/bis2-dimethylaminoethylether-pid_Seven23592.html
https://www.echemi.com/sds/bis2-dimethylaminoethylether-pid_Seven23592.html
https://www.cpachem.com/msds?num=SB33450&dnl=sd_-_Bis2-%28N%2CN-dimethylamino%29ethyl_ether_CAS_3033-62-3_EC_221-220-5_%28SB33450%29_%28EU%29.pdf
https://www.echemi.com/sds/bis2-dimethylaminoethylether-pid_Seven23592.html
https://www.echemi.com/sds/bis2-dimethylaminoethylether-pid_Seven23592.html
https://www.benchchem.com/product/b135502?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAL09884&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B1291_EU_6N.pdf
https://www.echemi.com/sds/bis2-dimethylaminoethylether-pid_Seven23592.html
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://marketplace.safetyculture.com/us/blog/which-ppe-can-protect-you-from-liquid-chemicals
https://www.cdc.gov/niosh/npg/npgd0221.html
https://www.cdc.gov/niosh/npg/npgd0221.html
https://www.cpachem.com/msds?num=SB33450&dnl=sd_-_Bis2-%28N%2CN-dimethylamino%29ethyl_ether_CAS_3033-62-3_EC_221-220-5_%28SB33450%29_%28EU%29.pdf
https://www.atamanchemicals.com/bis--2-dimethylaminoethyl-ether_u26735/
https://www.fishersci.dk/store/msds?partNumber=11382327&countryCode=DK&language=en
https://www.benchchem.com/product/b135502#personal-protective-equipment-for-handling-bis-2-dimethylaminoethyl-ether
https://www.benchchem.com/product/b135502#personal-protective-equipment-for-handling-bis-2-dimethylaminoethyl-ether
https://www.benchchem.com/product/b135502#personal-protective-equipment-for-handling-bis-2-dimethylaminoethyl-ether
https://www.benchchem.com/product/b135502#personal-protective-equipment-for-handling-bis-2-dimethylaminoethyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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